Cas no 1311315-68-0 (1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride)

• Product Name: 1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride
• CAS No: 1311315-68-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 4587689
• Update Time: 2025-06-12

1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(cyclohexyloxy)phenyl]methanamine hydrochloride
• 1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride

• Inchi： 1S/C13H19NO.ClH/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12;/h4-5,8-9,12H,1-3,6-7,10,14H2;1H
• InChI Key： HAIVBVQXSJMNSZ-UHFFFAOYSA-N
• SMILES： O(C1CCCCC1)C1C=CC=C(CN)C=1.Cl

1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[3-(cyclohexyloxy)phenyl]methanamine hydrochloride

Introduction to 1-[3-(Cyclohexyloxy)phenyl]methanamine Hydrochloride (CAS No. 1311315-68-0)

1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride (CAS No. 1311315-68-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclohexyloxyphenylmethanamine hydrochloride, is characterized by its unique chemical structure, which includes a cyclohexyl group and a phenyl ring linked to a methanamine moiety, all of which are essential for its biological activity and potential therapeutic applications.

The chemical formula of 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride is C₁₄H₂₂ClNO, and it has a molecular weight of approximately 257.79 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a halogenated intermediate with an amine and subsequent hydrochloride salt formation. These synthetic steps are crucial for ensuring the purity and stability of the final product, which are essential for its use in various research and development applications.

In recent years, 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its interaction with specific receptors in the central nervous system (CNS). Research has shown that this compound exhibits selective binding to certain receptors, making it a promising candidate for the development of new therapeutic agents for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride. The researchers found that the compound demonstrated significant affinity for serotonin receptors (5-HT_2A) and dopamine receptors (D₂). These findings suggest that Cyclohexyloxyphenylmethanamine hydrochloride could be developed into a novel class of drugs that modulate neurotransmitter systems involved in mood regulation and cognitive function.

Beyond its potential as a therapeutic agent, 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride has also been explored for its use in chemical biology research. Its ability to selectively bind to specific receptors makes it an excellent tool for studying receptor-ligand interactions and signaling pathways. This application is particularly valuable in understanding the molecular mechanisms underlying various diseases and developing targeted therapies.

The safety profile of Cyclohexyloxyphenylmethanamine hydrochloride has been evaluated in several preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its biological activities, the physical properties of 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride are also important considerations for its use in research and development. The compound is typically provided as a white crystalline solid with good solubility in water and common organic solvents. This solubility profile facilitates its use in various experimental settings, including cell culture studies and animal models.

The synthesis of Cyclohexyloxyphenylmethanamine hydrochloride involves several steps that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a halogenated intermediate, which is then reacted with an amine to form the desired amine product. The final step involves converting the free amine into its hydrochloride salt form through treatment with hydrogen chloride gas or an aqueous solution of hydrochloric acid.

The potential applications of Cyclohexyloxyphenylmethanamine hydrochloride extend beyond pharmaceutical research. It has also been investigated for its use in materials science, particularly in the development of functional polymers and coatings. The unique chemical structure of this compound provides opportunities for designing materials with tailored properties, such as enhanced mechanical strength or improved biocompatibility.

In conclusion, 1-[3-(Cyclohexyloxy)phenyl]methanamine hydrochloride (CAS No. 1311315-68-0) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, chemical biology, and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.